molecular formula C20H19F2N5O4 B2876175 N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide CAS No. 1775448-65-1

N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

Cat. No. B2876175
CAS RN: 1775448-65-1
M. Wt: 431.4
InChI Key: BFQJCLBYQKYHQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C20H19F2N5O4 and its molecular weight is 431.4. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Pyrazolopyrimidines as Translocator Protein Ligands

Research into pyrazolo[1,5-a]pyrimidines, compounds with structural similarities, has shown their potential as ligands for the translocator protein 18 kDa (TSPO). TSPO is recognized as a biomarker for neuroinflammatory processes. For instance, Damont et al. (2015) synthesized a series of fluoroalkyl- and fluoroalkynyl- analogues displaying subnanomolar affinity for TSPO. These compounds, including derivatives radiolabeled with fluorine-18, showed promise as PET-radiotracers for in vivo imaging of neuroinflammation, highlighting their relevance in researching neurodegenerative diseases and neuroinflammation (Damont et al., 2015).

Antimicrobial and Antitumor Activities

Compounds incorporating oxadiazole and pyrimidine moieties have been explored for their antimicrobial and antitumor properties. For example, Santagati et al. (1994) reported on the synthesis of benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole derivatives, testing their analgesic and antiinflammatory activities. This research indicates the potential for compounds with similar structures to serve as leads in the development of new therapeutic agents targeting a variety of pathologies (Santagati et al., 1994).

Insecticidal and Antifungal Potential

Further research into pyrimidine and oxadiazole derivatives has explored their insecticidal and antifungal potential. Fadda et al. (2017) synthesized new 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide derivatives, assessing them as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This study demonstrates the utility of such compounds in agricultural applications, providing a basis for the development of new pesticides (Fadda et al., 2017).

properties

IUPAC Name

N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19F2N5O4/c1-2-16-24-18(25-31-16)17-14-5-3-4-8-26(14)20(30)27(19(17)29)10-15(28)23-13-9-11(21)6-7-12(13)22/h6-7,9H,2-5,8,10H2,1H3,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFQJCLBYQKYHQU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=C(C=CC(=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19F2N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

431.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,5-difluorophenyl)-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.